Cas no 1784188-49-3 (1-(2,5-Difluoro-4-methylbenzyl)piperazine)

• Product Name: 1-(2,5-Difluoro-4-methylbenzyl)piperazine
• CAS No: 1784188-49-3
• MF: C₁₂H₁₆F₂N₂
• MW: 226.265649795532
• CID: 6196851
• PubChem ID: 84042842
• Update Time: 2025-11-01

1-(2,5-Difluoro-4-methylbenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Difluoro-4-methylbenzyl)piperazine
• 1784188-49-3
• A1-29185
• 1-[(2,5-difluoro-4-methylphenyl)methyl]piperazine
• EN300-1758449

• Inchi： 1S/C12H16F2N2/c1-9-6-12(14)10(7-11(9)13)8-16-4-2-15-3-5-16/h6-7,15H,2-5,8H2,1H3
• InChI Key： UHUFQXDCEBZQJT-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CN1CCNCC1)F

Computed Properties

• Exact Mass: 226.12815484g/mol
• Monoisotopic Mass: 226.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(2,5-Difluoro-4-methylbenzyl)piperazine

Introduction to 1-(2,5-Difluoro-4-methylbenzyl)piperazine (CAS No. 1784188-49-3) in Modern Chemical Research

1-(2,5-Difluoro-4-methylbenzyl)piperazine, identified by the CAS number 1784188-49-3, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of 1-(2,5-Difluoro-4-methylbenzyl)piperazine, particularly the presence of fluoro and methyl substituents on the benzyl ring, contribute to its unique chemical properties and potential applications.

The fluoro and methyl groups play a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of this compound. Fluorine atoms are known to enhance metabolic stability and binding affinity, while methyl groups can influence lipophilicity and receptor interactions. These structural elements make 1-(2,5-Difluoro-4-methylbenzyl)piperazine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in piperazine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The introduction of fluorine and methyl groups into the piperazine core has further expanded the therapeutic possibilities of this class of molecules.

One of the most compelling aspects of 1-(2,5-Difluoro-4-methylbenzyl)piperazine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural framework to develop novel compounds with enhanced efficacy and reduced side effects. The benzyl-piperazine moiety is particularly valuable in medicinal chemistry due to its ability to interact with various biological targets.

Recent studies have highlighted the importance of fluorinated piperazines in drug discovery. The fluoro substituents not only improve the pharmacological properties of these compounds but also provide a handle for further chemical modification. This flexibility allows chemists to fine-tune the activity of 1-(2,5-Difluoro-4-methylbenzyl)piperazine towards specific therapeutic applications.

The synthesis of 1-(2,5-Difluoro-4-methylbenzyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing compounds that meet the stringent standards of pharmaceutical research.

The biological evaluation of 1-(2,5-Difluoro-4-methylbenzyl)piperazine has revealed several intriguing properties. Preclinical studies suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a potential candidate for treating conditions such as depression and anxiety. Additionally, its interaction with inflammatory pathways has been explored, indicating potential applications in anti-inflammatory therapies.

As research continues to evolve, the applications of 1-(2,5-Difluoro-4-methylbenzyl)piperazine are expected to expand. The integration of computational chemistry and high-throughput screening technologies will further accelerate the discovery process. These advancements will enable researchers to identify new derivatives with improved pharmacological profiles.

The safety profile of 1-(2,5-Difluoro-4-methylbenzyl)piperazine is another critical consideration in its development as a pharmaceutical agent. Extensive toxicological studies are necessary to assess its potential side effects and ensure its suitability for clinical use. Collaborative efforts between chemists, biologists, and clinicians will be essential in this endeavor.

In conclusion,1-(2,5-Difluoro-4-methylbenzyl)piperazine (CAS No. 1784188-49-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As our understanding of drug design continues to advance,1-(2,5-Difluoro-4-methylbenzyl)piperazine is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.